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Compound of Interest

Compound Name: Triethanolamine borate

Cat. No.: B098079

Triethanolamine Borate in Perovskite Solar
Cells: A Comparative Guide

Triethanolamine borate emerges as a promising additive for enhancing the efficiency and
stability of perovskite solar cells. This guide provides a comparative analysis of its performance
against other common additives, supported by experimental data, and outlines detailed
experimental protocols for its application.

In the rapidly advancing field of perovskite photovoltaics, additives play a crucial role in
improving material properties, device performance, and long-term stability. Triethanolamine
borate (TB) has been identified as an effective agent for slowing down the rapid crystallization
of perovskite films, leading to highly crystalline and uniform layers with reduced defects[1]. This
guide offers an objective comparison of triethanolamine borate with other widely used
additives and provides detailed methodologies for its incorporation in the fabrication of high-
performance perovskite solar cells (PSCs).

Performance Comparison of Additives

The effectiveness of an additive in perovskite solar cells is primarily evaluated by its impact on
the key photovoltaic parameters: power conversion efficiency (PCE), open-circuit voltage (Voc),
short-circuit current density (Jsc), and fill factor (FF). The following table summarizes the
performance of perovskite solar cells treated with triethanolamine borate and other common
additives. It is important to note that the data is compiled from various studies, and direct
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comparisons should be made with caution due to potential variations in experimental

conditions, device architecture, and perovskite composition.
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Experimental Protocols

The following sections provide detailed methodologies for the fabrication of perovskite solar
cells, with a specific focus on the incorporation of triethanolamine borate as a passivation
agent.

General Perovskite Solar Cell Fabrication (n-i-p
structure)

This protocol outlines a common procedure for fabricating a standard n-i-p planar perovskite
solar cell.

o Substrate Cleaning: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially
cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for
15 minutes each. The substrates are then dried with a nitrogen gun and treated with UV-
Ozone for 20 minutes.

o Electron Transport Layer (ETL) Deposition: A compact titanium dioxide (c-TiOz) layer is
deposited by spin-coating a precursor solution onto the FTO substrate, followed by
annealing. Subsequently, a mesoporous TiO2 (m-TiO2) layer is deposited by spin-coating a
paste and then sintered.

o Perovskite Layer Deposition (One-Step Method):

o A perovskite precursor solution (e.g., containing FAI, Pblz, MABr, and PbBrz in a mixed
solvent of DMF and DMSO) is prepared inside a nitrogen-filled glovebox.

o The precursor solution is spin-coated onto the m-TiOz layer.

o During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is dripped onto the
substrate to induce uniform crystallization.

o The film is then annealed at a specific temperature (e.g., 100-150 °C) to form the
crystalline perovskite layer.

o Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as
Spiro-OMeTAD, doped with additives like Li-TFSI and t-BP in a solvent like chlorobenzene, is
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spin-coated on top of the perovskite layer.

o Metal Electrode Deposition: Finally, a metal electrode (e.g., gold or silver) is deposited on top
of the HTL by thermal evaporation through a shadow mask to define the active area of the

solar cell.

Incorporation of Triethanolamine Borate

The introduction of triethanolamine borate is typically performed as a surface treatment or as
an additive to the perovskite precursor solution. Based on available literature, a common
method involves post-treatment of the perovskite film.

e Preparation of Triethanolamine Borate Solution: A dilute solution of triethanolamine
borate is prepared in a suitable solvent, such as isopropanol. The concentration of this
solution is a critical parameter that needs to be optimized for specific perovskite
compositions and device architectures.

e Surface Treatment:
o After the perovskite layer is formed and annealed, it is allowed to cool down.

o Inside a nitrogen-filled glovebox, the triethanolamine borate solution is spin-coated onto
the surface of the perovskite film.

o The substrate is then annealed at a moderate temperature (e.g., 80-100 °C) for a short
duration to promote the interaction between the triethanolamine borate and the
perovskite surface and to remove any residual solvent.

o Subsequent Layer Deposition: Following the triethanolamine borate treatment, the
fabrication proceeds with the deposition of the hole transport layer and the metal electrode
as described in the general protocol.

Signaling Pathways and Experimental Workflows

The diagrams below illustrate the proposed mechanism of action for triethanolamine borate
and the general workflow for comparing its effectiveness.
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Proposed Mechanism of Triethanolamine Borate

Perovskite Precursor Triethanolamine Borate (TB) - Highly Crystalline & o
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Mechanism of Triethanolamine Borate in Perovskite Film Formation.

Experimental Workflow for Comparative Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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